Cas no 1020724-69-9 (2-{(5-methyl-3-nitro-1H-pyrazol-1-yl)methylsulfanyl}acetic acid)

• Product Name: 2-{(5-methyl-3-nitro-1H-pyrazol-1-yl)methylsulfanyl}acetic acid
• CAS No: 1020724-69-9
• MF: C₇H₉N₃O₄S
• MW: 231.229059934616
• MDL: MFCD08558490
• CID: 4676815
• Update Time: 2023-11-24

2-{(5-methyl-3-nitro-1H-pyrazol-1-yl)methylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(((5-Methyl-3-nitro-1H-pyrazol-1-yl)methyl)thio)acetic acid
• 2-{[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid
• 2-[(5-methyl-3-nitropyrazolyl)methylthio]acetic acid
• STK351037
• SBB023990
• ST45115815
• {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]thio}acetic acid
• {[(5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]sulfanyl}acetic acid
• 2-{(5-methyl-3-nitro-1H-pyrazol-1-yl)methylsulfanyl}acetic acid

• MDL： MFCD08558490
• Inchi： 1S/C7H9N3O4S/c1-5-2-6(10(13)14)8-9(5)4-15-3-7(11)12/h2H,3-4H2,1H3,(H,11,12)
• InChI Key： VSQTZAJGBTWAEQ-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CN1C(C)=CC([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Topological Polar Surface Area: 126

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds